2-hydroxy-3-methoxy-4-methylpentanoic acid
Overview
Description
2-hydroxy-3-methoxy-4-methylpentanoic acid, also known as HMMPA, is a naturally occurring fatty acid found in the human body, as well as in some plants and animals. It is a metabolite of linoleic acid and is believed to play an important role in the regulation of lipid metabolism. HMMPA is also known to have anti-inflammatory, antioxidant, and anti-cancer properties.
Mechanism of Action
The exact mechanism of action of 2-hydroxy-3-methoxy-4-methylpentanoic acid is not yet fully understood. However, it is believed that it may act as an inhibitor of lipogenesis, or the formation of fatty acids. It is also believed to act as an anti-oxidant, scavenging free radicals and preventing oxidative damage to cells. It is also thought to have anti-inflammatory effects, as it has been shown to reduce the production of inflammatory mediators in cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to reduce the production of lipids, such as triglycerides and cholesterol. In addition, it has been shown to reduce the production of reactive oxygen species, which can cause oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-hydroxy-3-methoxy-4-methylpentanoic acid in laboratory experiments is that it is a naturally occurring fatty acid, so it is easy to obtain and use. It is also relatively stable, so it can be stored for long periods of time without degradation. However, there are some limitations to using this compound in laboratory experiments. It is not soluble in water, so it must be dissolved in a suitable solvent before use. In addition, it can be difficult to accurately measure the concentration of this compound in a solution.
Future Directions
Given the potential therapeutic effects of 2-hydroxy-3-methoxy-4-methylpentanoic acid, there are a number of potential future directions for research. One area of research is to further investigate the mechanism of action of this compound and its potential use in the treatment of metabolic diseases. Another potential area of research is to study the effects of this compound on other diseases, such as cancer and autoimmune diseases. Additionally, further research could be done to explore the potential use of this compound in the development of new drugs and treatments. Finally, further research could be done to explore the potential use of this compound in the prevention and treatment of oxidative stress.
Synthesis Methods
2-hydroxy-3-methoxy-4-methylpentanoic acid can be synthesized from linoleic acid by a series of chemical reactions. The first step is the oxidation of linoleic acid by a lipoxygenase enzyme. This produces hydroperoxy-linoleic acid, which is then converted to a hydroxy-linoleic acid by a hydroperoxide lyase enzyme. The hydroxy-linoleic acid is then converted to this compound by a hydroxy-methylglutaryl-CoA reductase enzyme.
Scientific Research Applications
2-hydroxy-3-methoxy-4-methylpentanoic acid has been studied extensively in scientific research. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties in both in vitro and in vivo studies. It has also been studied for its role in lipid metabolism and for its potential use in the treatment of metabolic diseases, such as diabetes and obesity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-3-methoxy-4-methylpentanoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the hydroxyl group, alkylation of the protected intermediate, and deprotection to yield the final product.", "Starting Materials": [ "4-methyl-2-pentanone", "methanol", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "magnesium sulfate", "acetic anhydride", "pyridine", "sodium borohydride", "acetic acid", "hydrogen peroxide", "sulfuric acid" ], "Reaction": [ "Protection of the hydroxyl group: 4-methyl-2-pentanone is reacted with methanol and sodium hydroxide to form the corresponding hemiacetal. The hemiacetal is then treated with hydrochloric acid and diethyl ether to form the methyl ether of the hemiacetal.", "Alkylation of the protected intermediate: The methyl ether of the hemiacetal is reacted with sodium bicarbonate and 1-bromo-3-methylbutane to form the corresponding alkylated intermediate.", "Deprotection: The alkylated intermediate is then treated with magnesium sulfate and acetic anhydride to remove the protecting group and form the corresponding carboxylic acid. The carboxylic acid is then reacted with pyridine and acetic anhydride to form the corresponding acylated intermediate. Finally, the acylated intermediate is reduced with sodium borohydride in acetic acid to yield 2-hydroxy-3-methoxy-4-methylpentanoic acid. The final product is purified by treatment with hydrogen peroxide and sulfuric acid." ] } | |
CAS RN |
1850229-35-4 |
Molecular Formula |
C7H14O4 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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